Cas no 1806710-25-7 (2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid
• CAS No: 1806710-25-7
• MF: C₁₂H₁₃BrO₄S
• MW: 333.198221921921
• CID: 4939359
• Update Time: 2025-05-19

2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid

• Inchi： 1S/C12H13BrO4S/c1-6(14)10(13)9-5-7(18-2)3-4-8(9)11(15)12(16)17/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： QYOAYLFIFXGJDR-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(C(=O)O)O)SC

Computed Properties

• Exact Mass: 331.97179 g/mol
• Monoisotopic Mass: 331.97179 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.20
• XLogP3: 1.9
• Topological Polar Surface Area: 99.9

Additional information on 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid

Professional Introduction to Compound with CAS No. 1806710-25-7 and Product Name: 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic Acid

The compound with the CAS number 1806710-25-7 and the product name 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid represents a significant advancement in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both a bromoalkyl group and a methylthio-substituted mandelic acid moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of functionalized mandelic acid derivatives in drug discovery. The bromoalkyl side chain in this compound provides a reactive handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. This capability is particularly valuable in constructing complex molecular architectures that mimic natural products or bioactive peptides. Moreover, the methylthio substituent on the mandelic acid core can influence both the solubility and binding affinity of the compound, making it an attractive candidate for further optimization.

In the context of medicinal chemistry, the structural motif of 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid has been explored for its potential as a precursor in the synthesis of protease inhibitors. Mandelic acid derivatives are well-known for their ability to interact with hydrophobic pockets in enzyme active sites, a feature that is critical for designing effective inhibitors. The incorporation of a bromoalkyl group allows for further derivatization via Suzuki-Miyaura or Heck couplings, which can expand the compound’s pharmacophoric space. Such modifications are essential for improving drug-like properties, including metabolic stability and oral bioavailability.

Moreover, the methylthio group has been shown to enhance binding interactions by increasing electronic density at specific positions within the molecule. This modification can be particularly useful in designing ligands for G-protein coupled receptors (GPCRs), which are major targets in modern drug development. Studies have demonstrated that sulfur-containing heterocycles, such as those found in thioethers, can improve receptor affinity and selectivity. Therefore, 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid could serve as a valuable building block for developing novel GPCR modulators.

Recent advances in computational chemistry have also facilitated the rational design of derivatives based on this scaffold. Molecular modeling studies indicate that modifications at the bromoalkyl and methylthio positions can fine-tune key pharmacokinetic parameters. For instance, computational predictions suggest that elongating the bromoalkyl side chain might enhance blood-brain barrier penetration, while altering the electronic properties of the methylthio group could modulate off-target effects. These insights are derived from large-scale databases of bioactive compounds and machine learning models trained on experimental data, underscoring the importance of interdisciplinary approaches in modern drug discovery.

The synthesis of 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid involves multi-step organic transformations that showcase contemporary synthetic methodologies. Key steps include bromination of propargyl alcohol derivatives followed by condensation with thioanisole under basic conditions. The use of transition metal catalysts, such as palladium complexes, ensures high regioselectivity and yield during cross-coupling reactions. These synthetic strategies align with green chemistry principles by minimizing waste and maximizing atom economy—a critical consideration in industrial-scale production.

From a biological perspective, preliminary assays have suggested that derivatives of this compound exhibit promising activity against certain enzymatic targets relevant to metabolic diseases. The combination of a bromoalkyl group and a methylthio-substituted mandelic acid moiety appears to confer dual functionality that could be exploited for therapeutic purposes. For example, such compounds might inhibit key enzymes involved in fatty acid metabolism or carbohydrate homeostasis, offering potential benefits in managing conditions like diabetes or hyperlipidemia.

In conclusion, 2-(1-Bromo-2-oxopropyl)-4-(methylthio)mandelic acid (CAS No. 1806710-25-7) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for further exploration in drug development pipelines. By leveraging modern synthetic techniques and computational tools, researchers can rapidly generate analogs with optimized properties for therapeutic applications. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases worldwide.